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This in-depth technical guide explores the critical thermal stability characteristics of samarium-
cobalt (SmCo) permanent magnets. Renowned for their exceptional performance at elevated
temperatures, SmCo magnets are indispensable in a wide array of demanding applications,
from aerospace and automotive sectors to advanced medical and scientific instrumentation.[1]
[2] This document provides a detailed overview of their thermal properties, the experimental
protocols for their characterization, and the fundamental mechanisms governing their behavior
under thermal stress.

Introduction to Samarium-Cobalt Magnets

Samarium-cobalt magnets are a class of rare-earth magnets composed primarily of samarium
and cobalt.[1] They are generally categorized into two main series: SmCo5 (often written as
Sm1Co5) and Sm2Co17.[2] The Sm2Co17 alloys, with a higher cobalt content, typically exhibit
superior thermal stability and magnetic performance compared to the SmCo5 series.[1] A key
attribute of SmCo magnets is their remarkable resistance to demagnetization, even at high
temperatures, which sets them apart from other high-strength magnets like Neodymium
(NdFeB) magnets.[2]

Quantitative Thermal Properties
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The thermal stability of a permanent magnet is defined by several key parameters, including its
maximum operating temperature, Curie temperature, and the reversible temperature
coefficients of its magnetic properties. The following tables summarize these critical values for
both SmCo5 and Sm2Co17 alloys.

Table 1: Key Thermal Stability Parameters of SmCo Magnets

Property SmCo5 Sm2Col7 Unit
Maximum Operating
250 300 - 350 °C
Temperature
Curie Temperature
700 - 750 800 - 850 °C
(Te)
Reversible
Temperature
o -0.03 -0.03 %I/°C
Coefficient of
Remanence (a, Br)
Reversible
Temperature
-0.30 -0.20 %/°C

Coefficient of

Coercivity (B, Hcj)

Note: The values presented are typical and can vary depending on the specific grade and
manufacturer.[1]

Table 2: Additional Thermal and Physical Properties of SmCo Magnets
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Property SmCo5 Sm2Col7 Unit
Thermal Conductivity 11 10 kCal/(m.h.°C)
Specific Heat
_ 0.08 0.09 kCal/(kg.°C)

Capacity
Coefficient of Thermal
Expansion (Parallelto 7 8 10-6/°C
Magnetization)
Coefficient of Thermal
Expansion

12 11 10-6/°C

(Perpendicular to

Magnetization)

Experimental Protocols for Thermal
Characterization

The determination of the thermal properties of SmCo magnets involves a suite of specialized
experimental techniques. These protocols are crucial for quality control, material development,
and ensuring the reliability of magnets in critical applications.

Measurement of Temperature-Dependent Magnetic
Properties

Vibrating Sample Magnetometry (VSM) is a primary technique used to measure the magnetic
properties of materials as a function of temperature.

o Objective: To determine the demagnetization curve (B-H curve) and key magnetic
parameters such as remanence (Br), coercivity (Hcj), and maximum energy product (BH)max
at various temperatures.

o Methodology:

o Asmall, precisely dimensioned sample of the SmCo magnet is prepared.
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o The sample is mounted in a non-magnetic holder and placed within the VSM's sample
chamber.

o The sample is subjected to a sinusoidal vibration at a constant frequency.

o An external magnetic field is applied and swept through a range, typically from a high
positive value to a high negative value and back, to trace the hysteresis loop.

o The vibrating magnetic sample induces a signal in a set of pick-up coils, which is
proportional to the magnetic moment of the sample.

o The sample chamber is equipped with a furnace and a cryostat to control the temperature
of the sample accurately.

o Hysteresis loop measurements are performed at discrete temperatures to characterize the
magnet's performance across its operating range.

o Key Parameters:

o Heating/Cooling Rate: A controlled rate (e.g., 5-10 °C/min) is used to ensure thermal
equilibrium of the sample.

o Atmosphere: Measurements are typically conducted in an inert atmosphere (e.g., Argon or
Nitrogen) to prevent oxidation at elevated temperatures.

o Applied Field: The maximum applied magnetic field must be sufficient to saturate the
magnet.

Standardized procedures for these measurements are detailed in ASTM A977/A977M and IEC
60404-5.[3][4][5]

Determination of Curie Temperature (Tc)

The Curie temperature is the critical temperature at which a material loses its permanent
magnetic properties.

 Differential Scanning Calorimetry (DSC):
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o Objective: To detect the endothermic phase transition associated with the loss of

ferromagnetism.

o Methodology:

A small, weighed sample of the SmCo magnet is placed in a sample pan, with an empty
reference pan also placed in the DSC cell.

The sample and reference are heated at a constant rate (e.g., 10-20 °C/min) in a
controlled atmosphere.

The DSC measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

The Curie temperature is identified as the onset or peak of the endothermic event on
the resulting thermogram.[6]

e Thermogravimetric Analysis (TGA):

o Objective: To detect the apparent mass change that occurs at the Curie temperature when

the sample is in the presence of an external magnetic field.[7]

o Methodology:

The SmCo sample is placed in the TGA's highly sensitive balance.

A permanent magnet is positioned near the sample, exerting an attractive force.

The sample is heated at a controlled rate in an inert atmosphere.[8]

At the Curie temperature, the material transitions from ferromagnetic to paramagnetic,
causing a sudden decrease in the magnetic attraction. This results in an apparent
weight loss, which is detected by the TGA.[7] The extrapolated endpoint of this weight
change corresponds to the Curie point.

Long-Term Thermal Aging Tests
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These tests evaluate the long-term stability of the magnetic properties at elevated
temperatures.

o Objective: To determine the irreversible flux loss of a magnet after prolonged exposure to a
specific temperature.

o Methodology:
o The initial magnetic flux of the test magnets is measured at room temperature.

o The magnets are placed in an oven at a constant elevated temperature for an extended
period (e.g., hundreds or thousands of hours).[9][10]

o At specific time intervals, the magnets are cooled to room temperature, and their magnetic
flux is remeasured.

o The percentage of flux loss over time is calculated to assess the long-term thermal
stability.

o These tests can be performed in air or in a vacuum to evaluate the effects of oxidation.[11]

Visualizing Thermal Stability Concepts

The following diagrams, generated using Graphviz, illustrate key concepts related to the
thermal stability of SmCo magnets.
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Factors influencing the thermal stability of SmCo magnets.
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Workflow for the thermal characterization of SmCo magnets.
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Conceptual process of thermal demagnetization in SmCo magnets.

Conclusion

Samarium-cobalt magnets exhibit exceptional thermal stability, making them the material of
choice for applications operating in high-temperature environments. Their high Curie
temperatures and low temperature coefficients ensure reliable and consistent magnetic
performance. A thorough understanding of their thermal characteristics, obtained through
rigorous experimental testing, is paramount for the design and implementation of robust and
durable magnetic systems. The methodologies and data presented in this guide provide a
foundational resource for researchers and engineers working with these advanced magnetic
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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